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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance on the safe handling of
Furfuryl hexanoate, including personal protective equipment (PPE) requirements, operational
procedures, and disposal plans.

Physical and Chemical Properties of Furfuryl

Hexanoate
Property Value
Molecular Formula C11H1603[1]
Molecular Weight 196.24 g/mol [1]
Appearance Colorless to amber liquid[2]
Odor Faint, burning odor[2]

Hazard Identification and Personal Protective
Equipment (PPE)

While Furfuryl hexanoate is not classified as a dangerous substance according to the Globally
Harmonized System (GHS), it may cause irritation to the eyes, skin, and respiratory tract.[1]
Ingestion or inhalation may be harmful.[1] Therefore, adherence to proper safety protocols is
crucial.
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Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

) Safety glasses with side-shields or chemical
Eye/Face Protection )
safety goggles are required.[1]

Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection should be worn.[3] A lab coat is mandatory to

prevent skin contact.[3]

Under normal conditions with adequate

ventilation, respiratory protection is not required.
Respiratory Protection For nuisance exposures or in poorly ventilated

areas, use a respirator with organic vapor

cartridges.[1]

Closed-toe shoes must be worn in the
Footwear
laboratory.[3]

Operational Plan for Handling Furfuryl Hexanoate

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[4]

o Ensure that an eyewash station and safety shower are readily accessible.[4]
2. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.

e Do not inhale vapors or mists.[1]

o Keep containers tightly closed when not in use.[1]

e Use only non-sparking tools if there is a risk of ignition.
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Wash hands thoroughly after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[2][4]

Keep containers tightly sealed to prevent leakage.[1]

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.[2]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water.[1]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids.[1] Seek medical attention.[5]

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ . _ .
water and seek immediate medical attention.[1]

Spill and Disposal Plan

Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation.[6]

o Control the Spill: For small spills, contain the liquid using an inert absorbent material such as
vermiculite or sand.[7]

o Absorb and Collect: Carefully absorb the spilled material. Scoop the absorbed material into a
suitable, labeled container for disposal.[7]
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o Decontaminate: Clean the spill area with soap and water.[6]

o Dispose: Dispose of the waste material as hazardous waste in accordance with local, state,
and federal regulations.[1]

Disposal of Unused Furfuryl Hexanoate:

» Dispose of unused or waste Furfuryl hexanoate through a licensed disposal company.[1]
Do not pour down the drain.[1]

o Ensure that the waste container is properly labeled as hazardous waste.

Safe Handling Workflow

Caption: Workflow for the safe handling of Furfuryl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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